- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Amadis Chemical Company Limited
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Furazans
Furazans are a class of organic compounds characterized by the presence of a furan ring fused to an aromatic nitrogen-containing heterocycle, typically pyrrole. These molecules exhibit diverse chemical properties due to their unique structural features and functional groups, making them valuable in various applications across different industries.
In pharmaceuticals, furazans have been utilized for their antibacterial, antifungal, and anti-inflammatory properties. They often contain a nitro group (-NO2) or other electron-withdrawing functionalities that enhance their reactivity, allowing for selective inhibition of bacterial enzymes such as dihydrofolate reductase (DHFR). This structural feature is particularly important in the development of antibiotics targeting Gram-negative bacteria.
In addition to pharmaceuticals, furazans find applications in dyes and pigments due to their color stability and lightfastness. Their nitrogen-containing heterocycles contribute to the vibrant hues and resistance against fading under various conditions. Moreover, certain derivatives of furazans are employed as intermediates in synthetic routes for other organic compounds, leveraging their versatile reactivity.
Overall, the multifunctional nature of furazans makes them indispensable tools in chemical research and industry, offering promising prospects in drug discovery, material science, and beyond.
-
L-Phenylalanine: A Key Intermediate in Chemical Biopharmaceutical SynthesisL-Phenylalanine: A Key Intermediate in Chemical Biopharmaceutical Synthesis L-Phenylalanine is an essential amino acid that plays a pivotal role in chemical and biopharmaceutical synthesis. It serves as a critical intermediate in the production of various bioactive compounds, including peptide analogs, pharmaceutical agents, and other biomolecules. Its unique structure and reactivity make it indi...
-
The Therapeutic Potential of Stevioside in Biopharmaceutical Applications: A ReviewThe Therapeutic Potential of Stevioside in Biopharmaceutical Applications: A Review Introduction to Stevioside Stevioside, a natural sweetener extracted from the leaves of the Stevia rebaudiana plant, has garnered significant attention in recent years due to its potential therapeutic applications in biopharmaceuticals. Beyond its role as a non-caloric sweetener, stevioside exhibits diverse pharma...
-
Comparative Analysis of Clarithromycin Pharmacokinetics and Pharmacodynamics in Various Patient PopulationsComparative Analysis of Clarithromycin Pharmacokinetics and Pharmacodynamics in Various Patient Populations Introduction to Clarithromycin: A Key Antibiotic in Modern Medicine Clarithromycin, a macrolide antibiotic, has become an essential component of modern medicine due to its potent activity against a wide range of bacterial pathogens. Its unique pharmacokinetic and pharmacodynamic properties ...
-
Urea's Role in Biopharmaceuticals: A Crucial Catalyst for Medicinal ChemistryUrea's Role in Biopharmaceuticals: A Crucial Catalyst for Medicinal Chemistry Urea, a simple yet versatile molecule with the chemical formula CH₄N₂O, has long been recognized for its significant contributions to various fields of science and industry. In the realm of biopharmaceuticals and medicinal chemistry, urea plays an indispensable role as both a reagent and a building block for numerous th...
-
The Role of DL-Methionine in Biopharmaceuticals: A Critical ReviewThe Role of DL-Methionine in Biopharmaceuticals: A Critical Review Dl-methionine, a sulfur-containing amino acid, plays a pivotal role in various biological and pharmaceutical applications. This article delves into the critical role of dl-methionine in biopharmaceuticals, exploring its synthesis, pharmacokinetics, therapeutic applications, and challenges. By examining recent advancements and exist...
